Cas no 2229521-41-7 (1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid)
1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2229521-41-7
- EN300-1738442
- 1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
- 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid
-
- Inchi: 1S/C13H15NO3/c1-14(2)11(15)9-3-5-10(6-4-9)13(7-8-13)12(16)17/h3-6H,7-8H2,1-2H3,(H,16,17)
- InChI Key: RVJLCUXLZHUSTJ-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=CC(C(N(C)C)=O)=CC=2)CC1)=O
Computed Properties
- Exact Mass: 233.10519334g/mol
- Monoisotopic Mass: 233.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 57.6Ų
1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1738442-0.05g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 0.05g |
$888.0 | 2023-09-20 | ||
| Enamine | EN300-1738442-0.1g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 0.1g |
$930.0 | 2023-09-20 | ||
| Enamine | EN300-1738442-0.25g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 0.25g |
$972.0 | 2023-09-20 | ||
| Enamine | EN300-1738442-0.5g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 0.5g |
$1014.0 | 2023-09-20 | ||
| Enamine | EN300-1738442-1.0g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 1g |
$1057.0 | 2023-06-04 | ||
| Enamine | EN300-1738442-2.5g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 2.5g |
$2071.0 | 2023-09-20 | ||
| Enamine | EN300-1738442-5.0g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 5g |
$3065.0 | 2023-06-04 | ||
| Enamine | EN300-1738442-10.0g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 10g |
$4545.0 | 2023-06-04 | ||
| Enamine | EN300-1738442-1g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 1g |
$1057.0 | 2023-09-20 | ||
| Enamine | EN300-1738442-5g |
1-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid |
2229521-41-7 | 5g |
$3065.0 | 2023-09-20 |
1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid
Research Brief on 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid (CAS: 2229521-41-7)
1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid (CAS: 2229521-41-7) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and dimethylcarbamoyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.
The synthesis of 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to minimize by-products and enhance the scalability of the synthesis. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have paved the way for further exploration of its biological activities.
Pharmacological studies have revealed that 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid exhibits notable activity against specific molecular targets implicated in inflammatory and neurodegenerative diseases. In vitro assays have demonstrated its ability to modulate key signaling pathways, suggesting its potential as a therapeutic agent. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and low toxicity, which are critical for its development as a drug candidate.
One of the most intriguing aspects of this compound is its mechanism of action. Recent research indicates that it may act as a selective inhibitor of certain enzymes or receptors, thereby exerting its therapeutic effects. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, which could make it a valuable candidate for treating inflammatory conditions. Further investigations are underway to elucidate its precise molecular interactions and downstream effects.
In addition to its anti-inflammatory properties, 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid has also shown potential in oncology research. Early-stage studies suggest that it may induce apoptosis in certain cancer cell lines, highlighting its possible role as an anticancer agent. These findings are particularly exciting given the ongoing need for novel therapeutics with improved efficacy and reduced side effects.
Despite these promising results, several challenges remain to be addressed. For example, the compound's stability under physiological conditions and its long-term safety profile require further investigation. Researchers are also exploring various derivatives and analogs to optimize its pharmacological properties and enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound.
In conclusion, 1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid (CAS: 2229521-41-7) represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a compound of significant interest in the chemical biology and pharmaceutical fields. Ongoing research will be crucial in unlocking its full potential and translating these findings into clinically relevant therapies.
2229521-41-7 (1-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)